Cas no 152656-95-6 (3-(Pyridin-3-yl)propanoyl chloride)

• Product Name: 3-(Pyridin-3-yl)propanoyl chloride
• CAS No: 152656-95-6
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD02094016
• CID: 4604160
• Update Time: 2025-10-28

3-(Pyridin-3-yl)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-3-ylpropanoyl chloride
• 3-Pyridinepropanoyl chloride
• 3-(Pyridin-3-yl)propanoyl chloride

• MDL： MFCD02094016
• Inchi： 1S/C8H8ClNO/c9-8(11)4-3-7-2-1-5-10-6-7/h1-2,5-6H,3-4H2
• InChI Key： YGFLLWCRSGXSKB-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CCC(Cl)=O

Additional information on 3-(Pyridin-3-yl)propanoyl chloride

Introduction to 3-(Pyridin-3-yl)propanoyl chloride (CAS No. 152656-95-6)

3-(Pyridin-3-yl)propanoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 152656-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structure of 3-(Pyridin-3-yl)propanoyl chloride features a pyridine ring substituted at the 3-position with a propyl group, followed by a chloroacetyl moiety. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The relevance of 3-(Pyridin-3-yl)propanoyl chloride in modern pharmaceutical research stems from its versatility as a building block for more complex molecules. The pyridine ring is a common pharmacophore in many bioactive compounds, contributing to interactions with biological targets such as enzymes and receptors. The propyl chain and the chloroacetyl group further enhance its reactivity, allowing for facile modifications through nucleophilic substitution reactions. These characteristics make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of pyridine-based compounds in addressing various therapeutic challenges. For instance, studies have highlighted the role of pyridine derivatives in developing treatments for neurological disorders, infectious diseases, and cancer. The chloroacetyl functional group in 3-(Pyridin-3-yl)propanoyl chloride provides a convenient handle for introducing this motif into larger molecular frameworks, facilitating the synthesis of potential drug candidates.

One of the most compelling applications of 3-(Pyridin-3-yl)propanoyl chloride is in the synthesis of protease inhibitors, which are critical in managing conditions such as HIV/AIDS and certain types of cancer. Proteases are enzymes that play essential roles in physiological processes, and their inhibition can lead to therapeutic benefits. The pyridine ring in this compound can be incorporated into designed molecules to enhance binding affinity to target proteases. Additionally, the chloroacetyl group allows for further derivatization, enabling fine-tuning of pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed to the optimization of 3-(Pyridin-3-yl)propanoyl chloride derivatives. Molecular modeling techniques enable researchers to predict how modifications to the pyridine ring or the propyl chain will affect biological activity. This approach has led to the identification of novel analogs with improved potency and selectivity. For example, studies have demonstrated that subtle changes in the substitution pattern on the pyridine ring can significantly alter binding interactions with biological targets.

The synthetic utility of 3-(Pyridin-3-yl)propanoyl chloride extends beyond protease inhibitors. It has been employed in the development of kinase inhibitors, which are used to treat cancers and inflammatory diseases. Kinases are enzymes involved in cell signaling pathways, and their overactivity is often associated with disease states. By incorporating pyridine-based scaffolds like those found in this compound, researchers can design molecules that selectively inhibit aberrant kinase activity.

In addition to its role in small-molecule drug discovery, 3-(Pyridin-3-yl)propanoyl chloride has found applications in materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing polymers and specialty chemicals. Furthermore, derivatives of this compound have shown promise as intermediates in developing new pesticides and herbicides, contributing to sustainable agricultural practices.

The safety profile of 3-(Pyridin-3-yl)propanoyl chloride is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to established protocols for working with organic intermediates, including appropriate ventilation, personal protective equipment (PPE), and waste disposal methods.

Future directions in research involving 3-(Pyridin-3-yl)propanoyl chloride may focus on exploring its potential in drug repurposing initiatives. By revisiting existing compounds or analogs derived from this scaffold, scientists may uncover new therapeutic applications that were not initially considered. This approach leverages existing knowledge and resources while minimizing risks associated with de novo drug development.

In conclusion,3-(Pyridin-3-yl)propanoyl chloride (CAS No. 152656-95-6) represents a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features enable diverse applications across multiple therapeutic areas, from antiviral and anticancer agents to agrochemicals and advanced materials. As research continues to evolve,pyridine-based compounds like this one will undoubtedly play an increasingly important role in addressing global health challenges through innovative chemical solutions.